Cas no 119162-74-2 (2-(5-amino-1,2-oxazol-3-yl)benzonitrile)

2-(5-amino-1,2-oxazol-3-yl)benzonitrile structure
119162-74-2 structure
Product Name:2-(5-amino-1,2-oxazol-3-yl)benzonitrile
CAS No:119162-74-2
MF:C10H7N3O
MW:185.182081460953
CID:6442035
PubChem ID:85581863
Update Time:2024-01-14

2-(5-amino-1,2-oxazol-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(5-amino-1,2-oxazol-3-yl)benzonitrile
    • EN300-1819874
    • 119162-74-2
    • Inchi: 1S/C10H7N3O/c11-6-7-3-1-2-4-8(7)9-5-10(12)14-13-9/h1-5H,12H2
    • InChI Key: UXUXAWPVMJKVOS-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C=CC=CC=2C#N)=N1)N

Computed Properties

  • Exact Mass: 185.058911855g/mol
  • Monoisotopic Mass: 185.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 75.8Ų

2-(5-amino-1,2-oxazol-3-yl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1819874-0.05g
2-(5-amino-1,2-oxazol-3-yl)benzonitrile
119162-74-2
0.05g
$660.0 2023-09-19
Enamine
EN300-1819874-0.1g
2-(5-amino-1,2-oxazol-3-yl)benzonitrile
119162-74-2
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$691.0 2023-09-19
Enamine
EN300-1819874-0.25g
2-(5-amino-1,2-oxazol-3-yl)benzonitrile
119162-74-2
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$723.0 2023-09-19
Enamine
EN300-1819874-0.5g
2-(5-amino-1,2-oxazol-3-yl)benzonitrile
119162-74-2
0.5g
$754.0 2023-09-19
Enamine
EN300-1819874-1.0g
2-(5-amino-1,2-oxazol-3-yl)benzonitrile
119162-74-2
1g
$1100.0 2023-05-26
Enamine
EN300-1819874-2.5g
2-(5-amino-1,2-oxazol-3-yl)benzonitrile
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$1539.0 2023-09-19
Enamine
EN300-1819874-5.0g
2-(5-amino-1,2-oxazol-3-yl)benzonitrile
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$3189.0 2023-05-26
Enamine
EN300-1819874-10.0g
2-(5-amino-1,2-oxazol-3-yl)benzonitrile
119162-74-2
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$4729.0 2023-05-26
Enamine
EN300-1819874-1g
2-(5-amino-1,2-oxazol-3-yl)benzonitrile
119162-74-2
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$785.0 2023-09-19
Enamine
EN300-1819874-5g
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$2277.0 2023-09-19
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